Cas no 5452-26-6 ( )
structure
Product Name:
CAS No:5452-26-6
MF:C5H8ClNO2
MW:149.575520515442
CID:941701
PubChem ID:6372659
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (E)-2-amino-5-chloropent-4-enoic acid
- 5452-26-6
- NSC21944
- EN300-1297932
- 52474-56-3
- NSC-21944
- AKOS006352478
-
-
- Inchi: 1S/C5H8ClNO2/c6-3-1-2-4(7)5(8)9/h1,3-4H,2,7H2,(H,8,9)/b3-1+
- InChI Key: QAHGWXYRQRKWSN-HNQUOIGGSA-N
- SMILES: Cl/C=C/CC(C(=O)O)N
Computed Properties
- Exact Mass: 149.02444
- Monoisotopic Mass: 149.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
- XLogP3: -2
Experimental Properties
- Density: 1.303
- Boiling Point: 275.8°C at 760 mmHg
- Flash Point: 120.6°C
- Refractive Index: 1.525
- PSA: 63.32
- LogP: 1.24120
Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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